Cas no 1046-79-3 (Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]-)

• Product Name: Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]-
• CAS No: 1046-79-3
• MF: C₁₃H₉N₃O₇S
• MW: 351.291461706162
• CID: 163306
• PubChem ID: 351850
• Update Time: 2025-04-19

Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]-
• 2,4-dinitro-1-[(4-nitrophenyl)methylsulfinyl]benzene
• NSC 523867
• Sulfoxide,2,4-dinitrophenyl p-nitrobenzyl (7CI,8CI)
• NSC-523867
• NSC523867
• DTXSID80326078
• 1046-79-3

• Inchi： 1S/C13H9N3O7S/c17-14(18)10-3-1-9(2-4-10)8-24(23)13-6-5-11(15(19)20)7-12(13)16(21)22/h1-7H,8H2
• InChI Key： WPWUODKDLNQVBS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 351.01617
• Monoisotopic Mass: 351.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 174Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 623.1°Cat760mmHg
• Flash Point: 330.7°C
• Refractive Index: 1.713
• PSA: 146.49
• LogP: 5.15430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides